Cas no 22460-65-7 (O-(2-piperidin-1-ylethyl)hydroxylamine)

• Product Name: O-(2-piperidin-1-ylethyl)hydroxylamine
• CAS No: 22460-65-7
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 1410405
• PubChem ID: 13983484
• Update Time: 2025-05-20

O-(2-piperidin-1-ylethyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-piperidin-1-ylethyl)hydroxylamine
• TPC-A022
• CTK0J6372
• Piperidine, 1-[2-(aminooxy)ethyl]-
• O-(2-Piperidino-aethyl)-hydroxylamin
• O-(2-(piperidin-1-yl)ethyl)hydroxylamine
• AKOS006313805
• AGN-PC-0000YX
• O-(2-ethylpiperidino)-hydroxylamine
• O-(2-Piperidin-1-yl-ethyl)-hydroxylamine
• O-(2-piperidinoethyl)hydroxylamine
• O-(2-Piperidinoethyl)-hydroxylamin
• SureCN525488
• O-(2-Piperidin-1-yl-ethyl)-hydroxyl
• TPC-A022; CTK0J6372; Piperidine, 1-[2-(aminooxy)ethyl]-; O-(2-Piperidino-aethyl)-hydroxylamin; O-(2-(piperidin-1-yl)ethyl)hydroxylamine; AKOS006313805; AGN-PC-0000YX; O-(2-ethylpiperidino)-hydroxylamine; O-(2-Piperidin-1-yl-ethyl)-hydroxylamine; O-(2-piperidinoethyl)hydroxylamine; O-(2-piperidin-1-yl-ethyl)-hydroxylamine; O-(2-Piperidinoethyl)-hydroxylamin; SureCN525488; O-(2-Piperidin-1-yl-ethyl)-hydroxyl;
• O-[2-(Piperidin-1-yl)ethyl]hydroxylamine
• SCHEMBL525488
• DB-110039
• O-[2-(1-piperidyl)ethyl]hydroxylamine
• 22460-65-7
• DTXSID60553805

• Inchi： 1S/C7H16N2O/c8-10-7-6-9-4-2-1-3-5-9/h1-8H2
• InChI Key： YOUVHXQKCSEVSP-UHFFFAOYSA-N
• SMILES： O(CCN1CCCCC1)N

Computed Properties

• Exact Mass: 144.12638
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 81.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49

Additional information on O-(2-piperidin-1-ylethyl)hydroxylamine

Recent Advances in the Application of O-(2-piperidin-1-ylethyl)hydroxylamine (CAS: 22460-65-7) in Chemical Biology and Pharmaceutical Research

O-(2-piperidin-1-ylethyl)hydroxylamine (CAS: 22460-65-7) has emerged as a versatile chemical tool in recent chemical biology and pharmaceutical research. This hydroxylamine derivative, characterized by its piperidine moiety, has shown significant potential in various applications ranging from protein modification to drug discovery. The unique structural features of this compound, including its nucleophilic hydroxylamine group and the basic piperidine nitrogen, make it particularly useful for selective chemical transformations in complex biological systems.

Recent studies have demonstrated the effectiveness of O-(2-piperidin-1-ylethyl)hydroxylamine in protein conjugation strategies. A 2023 publication in Nature Chemical Biology reported its use as a key reagent for selective N-terminal modification of proteins through a novel oxime ligation approach. The study highlighted the compound's superior reactivity compared to traditional hydroxylamine derivatives, attributed to the electron-donating effect of the piperidine ring. This advancement has opened new possibilities for site-specific protein labeling and the development of protein-drug conjugates with improved homogeneity.

In medicinal chemistry applications, researchers have explored O-(2-piperidin-1-ylethyl)hydroxylamine as a building block for the synthesis of novel pharmacophores. A recent Journal of Medicinal Chemistry article (2024) described its incorporation into hydroxamic acid derivatives targeting histone deacetylase (HDAC) enzymes. The compound's structural flexibility allowed for optimal positioning of the zinc-binding group in the enzyme active site, resulting in inhibitors with improved selectivity profiles against various HDAC isoforms.

The compound has also found utility in chemical probe development for studying biological systems. A 2023 ACS Chemical Biology study utilized O-(2-piperidin-1-ylethyl)hydroxylamine as a key component in activity-based probes for detecting aldehyde-containing metabolites in live cells. The probe design capitalized on the compound's rapid reaction kinetics with aldehydes under physiological conditions, enabling real-time monitoring of metabolic changes associated with disease states.

From a synthetic chemistry perspective, recent advances have improved the accessibility of O-(2-piperidin-1-ylethyl)hydroxylamine. A 2024 Organic Process Research & Development publication detailed a scalable, high-yield synthesis route starting from commercially available 2-piperidin-1-ylethanol. The optimized procedure addresses previous challenges in purification and stability, making the compound more accessible for research applications while maintaining high purity standards required for biological studies.

Looking forward, the unique properties of O-(2-piperidin-1-ylethyl)hydroxylamine position it as a promising candidate for further development in targeted drug delivery systems. Preliminary results from ongoing research suggest its potential in creating pH-sensitive drug conjugates that leverage the protonation state of the piperidine nitrogen for controlled release in acidic environments such as tumor tissues or inflammatory sites.